Cas no 1400580-21-3 (benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans)

Benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate (trans) is a chiral pyrrolidine derivative characterized by its stereochemically defined (3R,4S) configuration. The trans orientation of the hydroxy and methyl substituents on the pyrrolidine ring enhances its utility as a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The benzyl carbamate protecting group ensures stability while allowing selective deprotection under mild conditions. Its high enantiomeric purity and rigid trans conformation make it valuable for constructing complex molecular frameworks, particularly in the development of bioactive compounds. The product is typically supplied with rigorous analytical validation to ensure consistency in research and industrial processes.
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans structure
1400580-21-3 structure
Product Name:benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
CAS No:1400580-21-3
MF:C13H17NO3
MW:235.278983831406
CID:5765626
PubChem ID:58277753
Update Time:2025-08-05

benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1189348
    • 1400580-21-3
    • (3R,4S)-benzyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
    • EN300-20764629
    • NTWBOFHYOIFFCE-JQWIXIFHSA-N
    • benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-methyl-, phenylmethyl ester, (3R,4S)-
    • benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
    • Inchi: 1S/C13H17NO3/c1-10-7-14(8-12(10)15)13(16)17-9-11-5-3-2-4-6-11/h2-6,10,12,15H,7-9H2,1H3/t10-,12-/m0/s1
    • InChI Key: NTWBOFHYOIFFCE-JQWIXIFHSA-N
    • SMILES: O[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1C

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 374.5±42.0 °C(Predicted)
  • pka: 14.74±0.40(Predicted)

benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-20764629-0.05g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
0.05g
$768.0 2023-09-16
Enamine
EN300-20764629-0.1g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
0.1g
$804.0 2023-09-16
Enamine
EN300-20764629-0.25g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
0.25g
$840.0 2023-09-16
Enamine
EN300-20764629-0.5g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
0.5g
$877.0 2023-09-16
Enamine
EN300-20764629-1.0g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
1g
$1701.0 2023-05-25
Enamine
EN300-20764629-2.5g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
2.5g
$1791.0 2023-09-16
Enamine
EN300-20764629-5.0g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
5g
$4930.0 2023-05-25
Enamine
EN300-20764629-10.0g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
10g
$7312.0 2023-05-25
Enamine
EN300-20764629-1g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
1g
$914.0 2023-09-16
Enamine
EN300-20764629-5g
benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans
1400580-21-3
5g
$2650.0 2023-09-16

benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans Related Literature

Additional information on benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans

Research Brief on Benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3)

Benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's stereochemistry, characterized by the (3R,4S) configuration, plays a crucial role in its interaction with biological targets. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to obtain enantiomerically pure forms of this compound. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans using a chiral auxiliary approach, achieving high yields and excellent enantiomeric excess (>99%).

In terms of biological activity, benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans has shown promising results as a scaffold for the development of inhibitors targeting proteases and kinases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against cathepsin K, a key enzyme involved in bone resorption. The researchers attributed this activity to the compound's ability to form hydrogen bonds with the enzyme's active site, as revealed by X-ray crystallography.

Furthermore, the compound has been explored as a building block for the synthesis of prodrugs and drug conjugates. A recent patent application (WO2023056123) disclosed the use of benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans in the design of targeted anticancer agents, where it serves as a linker to improve solubility and bioavailability. The patent highlights the compound's stability under physiological conditions and its compatibility with various drug delivery systems.

Ongoing research is also investigating the potential of this compound in the development of central nervous system (CNS) therapeutics. Preliminary in vitro studies have shown that certain derivatives can cross the blood-brain barrier and exhibit affinity for neurotransmitter receptors. These findings open new avenues for the treatment of neurological disorders, although further in vivo studies are required to validate these effects.

In conclusion, benzyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate, trans (CAS: 1400580-21-3) represents a versatile and valuable intermediate in medicinal chemistry. Its unique stereochemistry and functional groups make it an attractive scaffold for the design of novel therapeutics. Future research should focus on expanding its applications, optimizing synthetic routes, and exploring its mechanism of action in greater detail. The compound's potential in drug discovery underscores the importance of continued investment in chiral building blocks and their derivatives.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.